Cas no 2228223-60-5 (ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate)

Ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate is a brominated pyrazole derivative with significant utility in synthetic organic chemistry. Its structure features a reactive bromo-hydroxyethyl substituent, enabling versatile functionalization, making it a valuable intermediate for the synthesis of pharmacologically active compounds. The presence of both an ester and hydroxyl group enhances its reactivity in nucleophilic substitution and condensation reactions. This compound is particularly useful in the development of heterocyclic frameworks, often employed in medicinal chemistry for drug discovery. Its stability under standard conditions and well-defined reactivity profile ensure consistent performance in multi-step synthetic routes. Suitable for controlled modifications, it serves as a key building block in the preparation of complex molecules.
ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate structure
2228223-60-5 structure
Product Name:ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate
CAS No:2228223-60-5
MF:C9H13BrN2O3
MW:277.115121603012
CID:6301827
PubChem ID:165707531
Update Time:2025-06-13

ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate
    • 2228223-60-5
    • EN300-1935247
    • Inchi: 1S/C9H13BrN2O3/c1-3-15-9(14)8-6(7(13)4-10)5-12(2)11-8/h5,7,13H,3-4H2,1-2H3
    • InChI Key: VRVPHXDLSGFDMD-UHFFFAOYSA-N
    • SMILES: BrCC(C1=CN(C)N=C1C(=O)OCC)O

Computed Properties

  • Exact Mass: 276.01095g/mol
  • Monoisotopic Mass: 276.01095g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 64.4Ų

ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate Pricemore >>

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ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate Related Literature

Additional information on ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate

Recent Advances in the Study of Ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2228223-60-5)

Ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2228223-60-5) is a pyrazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-hydroxyethyl and carboxylate functional groups, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits potent inhibitory effects on specific inflammatory mediators, such as cyclooxygenase-2 (COX-2), making it a potential candidate for the development of novel anti-inflammatory drugs. The study also highlighted the compound's ability to modulate reactive oxygen species (ROS) production, which could be leveraged in oxidative stress-related diseases.

In addition to its anti-inflammatory properties, ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate has been investigated for its antimicrobial activity. A recent study in the European Journal of Medicinal Chemistry (2024) reported that the compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymatic pathways.

Another significant advancement in the study of this compound is its potential application in cancer therapy. Preliminary in vitro studies have shown that ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate induces apoptosis in various cancer cell lines, including breast, lung, and colon cancer. The compound's mechanism of action appears to involve the activation of caspase-dependent apoptotic pathways and the inhibition of angiogenesis. These findings were corroborated by a recent study in Bioorganic & Medicinal Chemistry Letters (2023), which also suggested that the compound could synergize with existing chemotherapeutic agents to enhance their efficacy.

Despite these promising findings, challenges remain in the clinical translation of ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and preclinical studies. Researchers are currently exploring various formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations.

In conclusion, ethyl 4-(2-bromo-1-hydroxyethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 2228223-60-5) represents a versatile scaffold with significant therapeutic potential. Ongoing research efforts are focused on refining its pharmacological properties and expanding its applications in drug development. The compound's unique structural features and multifaceted bioactivity make it a valuable subject of study in the field of chemical biology and medicinal chemistry.

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